5-Bromo-2-methoxy-4-methylbenzenesulfonamide

• Molecular Formula: C8H10BrNO3S
• Molecular Weight: 280.14 g/mol
• IUPAC Name: 5-bromo-2-methoxy-4-methylbenzenesulfonamide
• InChI: InChI=1S/C8H10BrNO3S/c1-5-3-7(13-2)8(4-6(5)9)14(10,11)12/h3-4H,1-2H3,(H2,10,11,12)
• InChI Key: PCMGOJLPHXXIIO-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1Br)S(=O)(=O)N)OC

Description

5-Bromo-2-methoxy-4-methylbenzenesulfonamide, also known as “Bromosulfophthalein” or “BSP”, is a synthetic dye that is used in various scientific research applications. BSP is a sulfonamide derivative that is commonly used as a diagnostic tool to measure liver function and bile flow.

Mechanism of Action

BSP is a sulfonamide derivative that is excreted by the liver into the bile. It is then transported to the intestine where it is metabolized by bacteria to form a water-soluble product that is excreted in the feces. The rate of excretion of BSP is directly proportional to the rate of bile flow, which makes it a useful diagnostic tool to measure liver function and bile flow.
Biochemical and Physiological Effects:
BSP has been shown to have minimal toxicity and does not have any significant biochemical or physiological effects on the liver or other organs. However, it may cause some minor side effects such as nausea, vomiting, and diarrhea in some individuals.

Advantages and Limitations for Lab Experiments

BSP is a useful diagnostic tool for measuring liver function and bile flow in both clinical and experimental settings. It is a safe and reliable agent that is easy to administer and measure. However, BSP has some limitations in experimental settings, such as its inability to distinguish between different types of liver diseases and its limited ability to measure bile flow in certain experimental conditions.

Future Directions

There are several future directions for the use of BSP in scientific research. One potential use is in the development of new diagnostic tools for liver diseases. Another potential use is in the investigation of the role of bile flow in various physiological and pathological conditions. Additionally, BSP may have potential applications in drug delivery and imaging technologies. Further research is needed to explore these potential applications of BSP in scientific research.

Synthesis Methods

The synthesis of BSP involves the reaction of 5-bromo-2-methoxy-4-methylbenzenesulfonyl chloride with ammonia in the presence of a catalyst. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

BSP is widely used in scientific research as a diagnostic agent to measure liver function and bile flow. It is commonly used in clinical settings to diagnose liver diseases such as hepatitis, cirrhosis, and cholestasis. BSP is also used in various animal studies to investigate liver function and bile flow in different experimental conditions.